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Compound of Interest

Compound Name:
5-methyl-4-nitro-2,3-dihydro-1H-

pyrazol-3-one

CAS No.: 61885-21-0

Cat. No.: B1276955

Get Quote

Executive Analysis: The "Nitro-Switch" Effect
The introduction of a nitro group (

) at the C4 position of the pyrazolone ring fundamentally alters the fragmentation landscape
compared to the parent scaffold (3-methyl-5-pyrazolone).

In positive electrospray ionization (ESI+), the 4-nitro-3-methyl-5-pyrazolone (MW 143) exhibits

a "fragile" behavior characterized by high-energy elimination channels that are absent in stable

analogs like Edaravone.

Key Differentiator: The Ortho-Effect. The proximity of the C3-Methyl group to the C4-Nitro

group facilitates an intramolecular hydrogen transfer, leading to a characteristic loss of

(17 Da), a pathway impossible in non-nitrated analogs.
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Ionization Preference: Due to the electron-withdrawing nitro group, this compound shows

enhanced sensitivity in ESI Negative Mode (

) compared to standard pyrazolones, as the N1-proton becomes highly acidic (

shift).

Mechanistic Fragmentation Pathways
To confidently identify this compound, you must track three specific dissociation channels.

Pathway A: The Ortho-Interaction (Diagnostic)
Mechanism: The oxygen of the C4-nitro group abstracts a proton from the adjacent C3-

methyl group.

Result: Loss of a hydroxyl radical (

, 17 Da).

Observation: Transition from precursor

144

127.

Significance: This peak distinguishes the 3-methyl-4-nitro isomer from isomers where the

methyl and nitro groups are distant (e.g., N-methyl variants).

Pathway B: Nitro-Nitrite Rearrangement
Mechanism: The nitro group isomerizes to a nitrite ester (

) under collision-induced dissociation (CID).

Result: Loss of nitric oxide (

, 30 Da).

Observation:
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144

114.

Significance: Confirms the presence of an oxidizable nitrogen species.

Pathway C: Homolytic Cleavage (High Energy)
Mechanism: Direct cleavage of the C-N bond.

Result: Loss of the nitro group (

, 46 Da).

Observation:

144

98.

Significance: The resulting ion (

98) corresponds to the protonated 3-methyl-5-pyrazolone core, linking the impurity back to
the parent scaffold.

Comparative Performance Data
The following table contrasts the target compound with its direct structural relatives to facilitate

impurity profiling.
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Feature
4-Nitro-3-methyl-5-

pyrazolone

3-Methyl-5-

pyrazolone

(Precursor)

Edaravone (Drug
API)

Formula

MW 143.03 98.05 174.08

ESI(+) Parent 144.04 99.06 175.09

Base Peak (MS2)
98 (Loss of

)
71 (Ring opening)

133 (Loss of

/ Ring break)

Diagnostic Loss
-17 Da (

) (Ortho-effect)

-28 Da (

)

-42 Da (

ketene)

ESI(-) Sensitivity High (Acidic N-H) Low/Moderate Moderate

Validated Experimental Protocol
To replicate these fragmentation patterns, use the following self-validating LC-MS/MS workflow.

Phase 1: Sample Preparation
Stock Solution: Dissolve 1 mg of 4-nitro-3-methyl-5-pyrazolone in 1 mL of DMSO (Solubility

is poor in pure water/methanol).

Working Solution: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

Phase 2: LC-MS Parameters
System: Triple Quadrupole (QqQ) or Q-TOF.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8µm).

Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ESI+).

Mobile Phase B: Acetonitrile (Aprotic solvent to stabilize radical cations).
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Gradient: 5% B to 95% B over 5 minutes. Note: The nitro compound is more polar than

Edaravone and will elute earlier.

Phase 3: Ion Source Settings (ESI+)
Capillary Voltage: 3500 V.

Fragmentor Voltage: 100 V (Set high to observe in-source fragmentation for confirmation).

Collision Energy (CE):

Step 1: 10 eV (Preserves Parent

144).

Step 2: 25 eV (Promotes

127 and

98 generation).

Visualization: Fragmentation Pathway
The following diagram illustrates the fragmentation tree for the protonated molecular ion

.

[M+H]+: m/z 144
(4-Nitro-3-methyl-5-pyrazolone)

m/z 127
[M+H - OH]+

-17 Da (OH)
(Ortho-Effect)

m/z 114
[M+H - NO]+

-30 Da (NO)
(Nitrite Rearrangement)

m/z 98
[M+H - NO2]+

-46 Da (NO2)
(Homolytic Cleavage)

m/z 70
[98 - CO]+

-28 Da (CO)

m/z 53
Ring Fragmentation

-45 Da (Loss of CHO+NH2)
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Click to download full resolution via product page

Caption: Fragmentation tree of protonated 4-nitro-3-methyl-5-pyrazolone (m/z 144) showing the

primary Ortho-Effect and Nitro-loss pathways.
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[https://www.benchchem.com/product/b1276955/docs#technical-comparative-guide-mass-
spectrometry-profiling-of-4-nitro-3-methyl-5-pyrazolone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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